Cas no 5059-50-7 (1H-Benzimidazole,2-heptyl-6-methyl-)

1H-Benzimidazole,2-heptyl-6-methyl- structure
5059-50-7 structure
Product Name:1H-Benzimidazole,2-heptyl-6-methyl-
CAS No:5059-50-7
MF:C15H22N2
MW:230.348583698273
CID:369849
PubChem ID:134585
Update Time:2025-04-19

1H-Benzimidazole,2-heptyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-heptyl-6-methyl-
    • 1H-Benzimidazole, 2-heptyl-5-methyl-
    • 2-heptyl-5-methyl-1H-benzimidazole
    • DTXSID20964817
    • AKOS012705887
    • AKOS006201705
    • BDBM50404904
    • 5059-50-7
    • 2-Hepta-5-methylbenzimidazole
    • 2-heptyl-6-methyl-1H-benzimidazole
    • CHEMBL170910
    • SCHEMBL9721019
    • Inchi: 1S/C15H22N2/c1-3-4-5-6-7-8-15-16-13-10-9-12(2)11-14(13)17-15/h9-11H,3-8H2,1-2H3,(H,16,17)
    • InChI Key: SKQXYXHRRHGZHU-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C=CC=2N=C1CCCCCCC

Computed Properties

  • Exact Mass: 230.17846
  • Monoisotopic Mass: 230.178299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Density: 1.016
  • Boiling Point: 408.2°C at 760 mmHg
  • Flash Point: 201.2°C
  • Refractive Index: 1.567
  • PSA: 28.68
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.